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Compound of Interest

Compound Name: Arvenin Il

Cat. No.: B12393540

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arvenin Il is a complex natural product belonging to the triterpenoid class of compounds. While
its structural analog, Arvenin |, has been the subject of recent research for its potential in
cancer immunotherapy, detailed information on the biological activities of Arvenin Il remains
limited in publicly available scientific literature. This technical guide provides a comprehensive
overview of the known chemical structure and properties of Arvenin Il. A detailed experimental
protocol for its synthesis is also presented. In the absence of specific biological data for
Arvenin Il this guide also discusses the well-documented biological activities and signaling
pathways of the closely related Arvenin | to provide a valuable contextual framework for future
research and drug development efforts.

Chemical Structure and Properties of Arvenin Il

Arvenin Il is a triterpenoid glycoside with a complex polycyclic structure. Its chemical and
physical properties are summarized in the table below.
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Property

Value Source

Molecular Formula

C38H58013 [1]12]

Molecular Weight

722.86 g/mol [1]

IUPAC Name

[(6R)-6-hydroxy-6-
[(2S,8S,9R,10R,13R,14S,16R,
17R)-16-hydroxy-4,4,9,13,14-
pentamethyl-3,11-dioxo-2-
[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6- 2]
(hydroxymethyl)oxan-2-ylJoxy-
2,7,8,10,12,15,16,17-
octahydro-1H-
cyclopenta[a]phenanthren-17-
yl]-2-methyl-5-oxoheptan-2-yl]
acetate

CAS Number

65247-28-1 [1]

Appearance

Solid, White to off-white [1]

Storage Conditions

-20°C, protect from light. In
solvent: -80°C for 6 months;
-20°C for 1 month (protect
from light).

Initial Source

Plants, Cucurbitaceae,
Citrullus colocynthis (L.) [1]

Schrad. and Anagallis arvensis

Below is a 2D representation of the chemical structure of Arvenin Il.

A 2D diagram of the chemical structure of Arvenin Il.

Synthesis of Arvenin Il

While Arvenin Il is a natural product, a synthetic route has been described in the supporting

information of a study focused on Arvenin I. The synthesis involves the reduction of the a,[3-
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unsaturated ketone in the side chain of Arvenin I.

Experimental Protocol: Synthesis of Arvenin Il from
Arvenin |

Materials:

e Arvenin |

» Nickel(ll) chloride hexahydrate (NiCl2:6H20)
e Sodium borohydride (NaBH4)

e Methanol (MeOH)

e Dichloromethane (CH2CI2)

o Ethyl acetate (EtOAC)

e Saturated agueous ammonium chloride (NH4CI)
e Brine

e Anhydrous sodium sulfate (Na2S04)
 Silica gel for column chromatography
Procedure:

Dissolve Arvenin | and NiCl2-6H20 in a mixture of MeOH and CH2CI2.

Cool the solution to 0 °C in an ice bath.

Add NaBH4 portion-wise to the cooled solution.

Stir the reaction mixture at 0 °C for 30 minutes.

Quench the reaction by adding saturated aqueous NH4CI.
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Extract the mixture with EtOAcC.

Wash the combined organic layers sequentially with water and brine.

Dry the organic layer over anhydrous Na2S0O4 and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield Arvenin II.

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of Arvenin Il from Arvenin I.

. Dissolve in MeOH/CH2CI2 o Add NaBH4 Quench with . Wash with H20 Dry over Na2S0O4 Silica Gel .
W with NiCI2:6H20 ]_’[COOI 0 c)_’[sur for 30 min sat. ag. NHACHEX"HC[ with E[Ochﬁ[ and Brine jﬂ[ Concentrate Chromatography Tl

Click to download full resolution via product page

Workflow for the synthesis of Arvenin Il.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of specific data in the public domain regarding the biological
activity, mechanism of action, and signaling pathways of Arvenin Il. However, extensive
research has been conducted on its close structural analog, Arvenin |. The primary structural
difference between the two is the saturation of a double bond in the side chain of Arvenin | to
form Arvenin Il. This modification can significantly impact the biological activity of the
molecule.

Biological Activity of Arvenin | (for contextual
understanding)

Recent studies have identified Arvenin | as a potent T-cell activator with potential applications in
cancer immunotherapy.[3] It has been shown to enhance the efficacy of cancer immunotherapy
both as a standalone treatment and in combination with immune checkpoint inhibitors in mouse

models.[3]

The key findings on the biological activity of Arvenin | include:
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» T-cell Activation: Arvenin | activates T-cells, particularly in a manner that is beneficial within
the tumor microenvironment.[3]

o Mitochondrial Fitness: It revives the mitochondrial fithess of exhausted T-cells.[3]

e Antitumor Immunity: Arvenin | potentiates antitumor immunity, leading to enhanced
therapeutic effects.[3]

Signaling Pathway of Arvenin |

The mechanism of action of Arvenin | has been elucidated to involve the covalent activation of
Mitogen-Activated Protein Kinase Kinase 3 (MKK3), which in turn activates the p38 Mitogen-
Activated Protein Kinase (p38MAPK) pathway.[3]

The signaling cascade is as follows:
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Signaling Pathway of Arvenin |
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The MKK3-p38MAPK signaling pathway activated by Arvenin 1.

Note: It is crucial to reiterate that the biological activities and signaling pathway described
above are for Arvenin I. Further research is required to determine if Arvenin Il exhibits similar
or different biological properties. The saturation of the side-chain double bond in Arvenin Il
may alter its interaction with biological targets, potentially leading to a different pharmacological
profile.

Future Directions

The detailed characterization of the chemical properties and the established synthetic route for
Arvenin Il pave the way for future investigations into its biological potential. Key areas for
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future research include:

 Invitro and in vivo biological assays: To determine the cytotoxic, immunomodulatory, and
other biological effects of Arvenin II.

e Mechanism of action studies: To identify the molecular targets and signaling pathways
modulated by Arvenin Il

o Structure-activity relationship (SAR) studies: To compare the biological activities of Arvenin |
and Arvenin Il to understand the role of the side-chain double bond.

Conclusion

Arvenin Il is a natural triterpenoid for which a synthetic protocol is available. While its biological
activities are largely unexplored, the extensive research on its close analog, Arvenin I,
suggests that Arvenin Il may also possess interesting pharmacological properties. This guide
provides the foundational chemical and synthetic information necessary to facilitate further
research into the therapeutic potential of this intriguing natural product. The scientific
community is encouraged to undertake studies to elucidate the biological profile of Arvenin Il,
which could lead to the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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